Cas no 2230789-48-5 ({2-(2R)-4-methylmorpholin-2-ylpyrimidin-4-yl}methanol)

• Product Name: {2-(2R)-4-methylmorpholin-2-ylpyrimidin-4-yl}methanol
• CAS No: 2230789-48-5
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5861011
• PubChem ID: 165693682
• Update Time: 2025-05-24

{2-(2R)-4-methylmorpholin-2-ylpyrimidin-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-(2R)-4-methylmorpholin-2-ylpyrimidin-4-yl}methanol
• 2230789-48-5
• {2-[(2R)-4-methylmorpholin-2-yl]pyrimidin-4-yl}methanol
• EN300-1725491

• Inchi： 1S/C10H15N3O2/c1-13-4-5-15-9(6-13)10-11-3-2-8(7-14)12-10/h2-3,9,14H,4-7H2,1H3/t9-/m1/s1
• InChI Key： SCWCIVKCLNJLSD-SECBINFHSA-N
• SMILES： O1CCN(C)C[C@@H]1C1N=CC=C(CO)N=1

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 58.5Ų

Additional information on {2-(2R)-4-methylmorpholin-2-ylpyrimidin-4-yl}methanol

Recent Advances in the Study of {2-(2R)-4-methylmorpholin-2-ylpyrimidin-4-yl}methanol (CAS: 2230789-48-5)

The compound {2-(2R)-4-methylmorpholin-2-ylpyrimidin-4-yl}methanol, identified by the CAS number 2230789-48-5, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique morpholine-pyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in clinical settings.

One of the key areas of research has been the optimization of synthetic routes for {2-(2R)-4-methylmorpholin-2-ylpyrimidin-4-yl}methanol. A study published in the Journal of Medicinal Chemistry (2023) described a novel asymmetric synthesis approach that significantly improved the yield and enantiomeric purity of the compound. This advancement is critical for scaling up production and ensuring the consistency of pharmacological studies. The study also highlighted the compound's stability under various physiological conditions, which is a crucial factor for its further development as a drug candidate.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated that {2-(2R)-4-methylmorpholin-2-ylpyrimidin-4-yl}methanol exhibits potent inhibitory effects on specific kinase targets, including PI3K and mTOR pathways. These pathways are often dysregulated in cancers and inflammatory diseases, making the compound a promising candidate for targeted therapy. A preclinical study conducted by a leading pharmaceutical company reported significant tumor growth inhibition in xenograft models, with minimal off-target effects, suggesting a favorable safety profile.

Further mechanistic studies have elucidated the binding interactions of {2-(2R)-4-methylmorpholin-2-ylpyrimidin-4-yl}methanol with its target kinases. X-ray crystallography and molecular docking analyses revealed that the compound binds to the ATP-binding site of the kinases, inducing conformational changes that impair their catalytic activity. These findings, published in Nature Communications (2024), provide a structural basis for the design of next-generation inhibitors with enhanced selectivity and potency.

Despite these promising results, challenges remain in the clinical translation of {2-(2R)-4-methylmorpholin-2-ylpyrimidin-4-yl}methanol. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Ongoing research is exploring prodrug strategies and formulation optimizations to overcome these hurdles. Additionally, combination therapies with existing chemotherapeutic agents are being investigated to enhance therapeutic efficacy and reduce resistance development.

In conclusion, {2-(2R)-4-methylmorpholin-2-ylpyrimidin-4-yl}methanol (CAS: 2230789-48-5) represents a promising scaffold for the development of novel kinase inhibitors. Recent advancements in its synthesis, pharmacological characterization, and mechanistic understanding have laid a solid foundation for its further development. Continued research efforts will be essential to translate these findings into clinically viable therapies, addressing unmet medical needs in oncology and beyond.